Cas no 223671-15-6 (7-bromo-1,2-dihydroisoquinolin-1-one)

• Product Name: 7-bromo-1,2-dihydroisoquinolin-1-one
• CAS No: 223671-15-6
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD02093963
• CID: 92493
• PubChem ID: 11276133
• Update Time: 2025-10-31

7-bromo-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromoisoquinolin-1-ol
• 7-Bromoisocarbostyril
• 7-Bromo-1-hydroxyisoquinoline
• 7-bromo-1(2H)-Isoquinolinone
• 7-bromo-2H-isoquinolin-1-one
• 7-bromoisoquinolin-1(2H)-one
• 7-bromo-1-hydroxyisoqinoline
• 7-bromoisoquinolin-1-one
• 7-bromoisoquinolinone
• 7-Bromo-1(2H)-isoquinolone
• 7-BROMO-1,2-DIHYDROISOQUINOLIN-1-ONE
• 1(2H)-ISOQUINOLINONE, 7-BROMO-
• 7-bromoisoquinolone
• 7-Bromo-1-isoquinolinol
• 7-Bromoisoquinoline-1-ol
• 7-bromo-1-(2H)-isoquinolone
• 7-bromo-2H-isoquinoline-1-one
• 7-bromoisoquinolin-1 (2H)-one
• 1(2H)-Isoquinolin
• 7-bromo-1,2-dihydroisoquinolin-1-one

• MDL： MFCD02093963
• Inchi： 1S/C9H6BrNO/c10-7-2-1-6-3-4-11-9(12)8(6)5-7/h1-5H,(H,11,12)
• InChI Key： DSOKREQUHLPVFR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CNC(C=2C=1)=O
• BRN： 8405244

Computed Properties

• Exact Mass: 222.96300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.620±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 247-252 °C
• Boiling Point: 427.5℃ at 760 mmHg
• Solubility: Almost insoluble (0.083 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 32.86000
• LogP: 2.29060
• Solubility: Not determined

7-bromo-1,2-dihydroisoquinolin-1-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-bromo-1,2-dihydroisoquinolin-1-one

Professional Introduction to 7-bromo-1,2-dihydroisoquinolin-1-one (CAS No. 223671-15-6)

7-bromo-1,2-dihydroisoquinolin-1-one is a highly significant compound in the field of pharmaceutical chemistry and medicinal biology, characterized by its unique structural framework and versatile biological activities. This heterocyclic molecule, belonging to the isoquinoline class, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a bromine substituent at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further functionalization.

The CAS No. 223671-15-6 identifier unequivocally distinguishes this compound within the chemical literature and regulatory databases, ensuring precise referencing in scientific communications and industrial applications. The molecular structure of 7-bromo-1,2-dihydroisoquinolin-1-one consists of a fused benzene and pyridine ring system, with a carbonyl group at the 1-position and a bromine atom at the 7-position. This configuration imparts distinct electronic and steric properties, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the binding affinity of 7-bromo-1,2-dihydroisoquinolin-1-one towards various protein targets, including enzymes and receptors implicated in critical biological pathways. Studies suggest that this compound exhibits inhibitory effects on kinases and other signaling molecules, making it a compelling scaffold for developing small-molecule inhibitors. The bromine substituent further facilitates modifications through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups for tailored pharmacological profiles.

In the realm of medicinal chemistry, derivatives of 7-bromo-1,2-dihydroisoquinolin-1-one have been explored for their potential in treating neurological disorders, cancer, and inflammatory conditions. The isoquinoline core is known for its role in modulating neurotransmitter systems, while the bromine moiety enhances metabolic stability and bioavailability. Preclinical studies have demonstrated promising results in vitro and in vivo, indicating that this compound may serve as a lead structure for novel therapeutics.

The synthesis of 7-bromo-1,2-dihydroisoquinolin-1-one involves multi-step organic transformations, typically starting from readily available precursors such as benzaldehyde derivatives or tryptophan analogs. Key synthetic strategies include cyclization reactions to form the isoquinoline ring system followed by bromination at the 7-position. Optimizing reaction conditions to maximize yield and purity is crucial for industrial-scale production. Advances in green chemistry have also influenced synthetic methodologies, promoting solvent-free reactions and catalytic processes to minimize environmental impact.

The pharmacokinetic properties of 7-bromo-1,2-dihydroisoquinolin-1-one are under active investigation to evaluate its absorption, distribution, metabolism, excretion (ADME) profile. Initial pharmacokinetic studies suggest favorable properties such as moderate solubility in water and lipids, which are essential for drug formulation. Additionally, the compound demonstrates reasonable stability under physiological conditions, enhancing its suitability for therapeutic applications.

Regulatory considerations play a pivotal role in the development and commercialization of 7-bromo-1,2-dihydroisoquinolin-1-one as a pharmaceutical entity. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production processes. Furthermore, preclinical safety assessments are conducted to evaluate potential toxicities before human trials commence. These stringent measures are critical to ensuring patient safety while advancing towards clinical translation.

The future prospects of 7-bromo-1,2-dihydroisoquinolin-1-one are bright within the context of drug discovery innovation. Ongoing research aims to expand its utility by exploring novel synthetic routes and discovering new biological activities through structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are fostering interdisciplinary approaches to harness the full potential of this compound.

In conclusion,7-bromo-1,2-dihydroisoquinolin-1-one (CAS No. 223671-15-6) represents a structurally intriguing and biologically active molecule with significant promise in pharmaceutical research. Its unique chemical properties make it an attractive candidate for further development into therapeutic agents targeting diverse diseases. As scientific understanding evolves，this compound continues to be a focal point in medicinal chemistry，driving innovation across multiple disciplines.